Cas no 7428-60-6 (Tris(trimethylsilyl)silanol)

Tris(trimethylsilyl)silanol is a sterically hindered silanol compound with the molecular formula $ \text{((CH}_3\text{)}_3\text{Si)}_3\text{SiOH} $. Its unique structure, featuring three trimethylsilyl groups bonded to a central silicon atom with a hydroxyl group, imparts high thermal stability and resistance to self-condensation. This compound is particularly valuable in surface modification, where it acts as a silylating agent to introduce hydrophobic and sterically demanding functionalities. Additionally, its low nucleophilicity and steric bulk make it useful in catalysis and as a stabilizing ligand in organometallic chemistry. The compound’s stability under ambient conditions further enhances its handling and storage convenience in laboratory and industrial applications.

Tris(trimethylsilyl)silanol structure

Product Name:Tris(trimethylsilyl)silanol

CAS No:7428-60-6

MF:C₉H₂₈OSi₄

MW:264.660026550293

CID:2800830

PubChem ID:4367908

Update Time:2025-06-06

Tris(trimethylsilyl)silanol Chemical and Physical Properties

Names and Identifiers

- (Hydroxy-bis(trimethylsilyl)silyl)-trimethylsilane
- (TMS)3SiOH
- 1,1,1,3,3,3-Hexamethyl-2-(trimethylsilyl)trisilan-2-ol
- Supersilanol
- SCHEMBL1524375
- AT27208
- DTXSID70402456
- tris(trimethylsilyl)silanol
- MFCD00093727
- AKOS024338791
- 2-Trisilanol, 1,1,1,3,3,3-hexamethyl-2-(trimethylsilyl)-
- Hydroxy-tris(trimethylsilyl)silane
- 7428-60-6
- DTXCID50353311
- HAA42860
- Tris(trimethylsilyl)silanol
- MDL： MFCD00093727
- Inchi： 1S/C9H28OSi4/c1-11(2,3)14(10,12(4,5)6)13(7,8)9/h10H,1-9H3
- InChI Key： ABTWCNHNRLMBFR-UHFFFAOYSA-N
- SMILES： [Si](O)([Si](C)(C)C)([Si](C)(C)C)[Si](C)(C)C

Computed Properties

Exact Mass: 264.12172165g/mol
Monoisotopic Mass: 264.12172165g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 170
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 20.2Å²

Experimental Properties

Density: 0.859 g/mL
Refractive Index: n/D 1.496

Tris(trimethylsilyl)silanol Security Information

Hazardous Material transportation number：NONH for all modes of transport

Tris(trimethylsilyl)silanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T923827-1g	Tris(trimethylsilyl)silanol	7428-60-6	95%	1g	￥2,387.70	2022-01-11
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA04637-1g	Tris(trimethylsilyl)silanol >=95%	7428-60-6	≥95%	1g	¥4008.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA04637-5g	Tris(trimethylsilyl)silanol >=95%	7428-60-6	≥95%	5g	¥9358.0	2024-07-18
Cooke Chemical	M4718153-1g	Tris(trimethylsilyl)silanol	7428-60-6	95%	1g	RMB 2122.40	2025-02-21
A2B Chem LLC	AC62363-1g	2-Trisilanol, 1,1,1,3,3,3-hexamethyl-2-(trimethylsilyl)-	7428-60-6		1g	$588.00	2023-12-30
A2B Chem LLC	AC62363-5g	2-Trisilanol, 1,1,1,3,3,3-hexamethyl-2-(trimethylsilyl)-	7428-60-6		5g	$1260.00	2023-12-30
Aaron	AR005NAF-1g	2-Trisilanol, 1,1,1,3,3,3-hexamethyl-2-(trimethylsilyl)-	7428-60-6	95%	1g	$77.00	2025-02-13
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	T4054-1g	Tris(trimethylsilyl)silanol	7428-60-6	>98.0%(GC)	1g	¥490.00	2024-04-16
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	T4054-10g	Tris(trimethylsilyl)silanol	7428-60-6	>98.0%(GC)	10g	¥1990.00	2024-04-16
abcr	AB558454-1g	Tris(trimethylsilyl)silanol, 95%; .	7428-60-6	95%	1g	€229.00	2025-04-16